Cas no 869071-81-8 (N'-benzyl-N-{3-(2,5-difluorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide)

• Product Name: N'-benzyl-N-{3-(2,5-difluorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide
• CAS No: 869071-81-8
• MF: C₂₀H₂₁F₂N₃O₅S
• MW: 453.459650754929
• CID: 5854828
• PubChem ID: 18561584
• Update Time: 2025-06-20

N'-benzyl-N-{3-(2,5-difluorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-benzyl-N-[[3-(2,5-difluorophenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]oxamide
• AKOS024614568
• 869071-81-8
• N1-benzyl-N2-((3-((2,5-difluorophenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide
• N'-benzyl-N-{[3-(2,5-difluorobenzenesulfonyl)-1,3-oxazinan-2-yl]methyl}ethanediamide
• F1851-0058
• N'-benzyl-N-{3-(2,5-difluorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide

• Inchi： 1S/C20H21F2N3O5S/c21-15-7-8-16(22)17(11-15)31(28,29)25-9-4-10-30-18(25)13-24-20(27)19(26)23-12-14-5-2-1-3-6-14/h1-3,5-8,11,18H,4,9-10,12-13H2,(H,23,26)(H,24,27)
• InChI Key： OOQYYJQVLUFSQD-UHFFFAOYSA-N
• SMILES： C(NCC1N(S(C2=CC(F)=CC=C2F)(=O)=O)CCCO1)(=O)C(NCC1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 453.11699828g/mol
• Monoisotopic Mass: 453.11699828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-benzyl-N-{3-(2,5-difluorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide

N'-benzyl-N-{3-(2,5-difluorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide (CAS No. 869071-81-8): A Comprehensive Overview

N'-benzyl-N-{3-(2,5-difluorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide (CAS No. 869071-81-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of ethanediamide and features a benzyl group and a 2,5-difluorobenzenesulfonyl moiety attached to an oxazinan ring. The unique structural characteristics of this compound make it a promising candidate for various therapeutic applications.

The synthesis of N'-benzyl-N-{3-(2,5-difluorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide involves several intricate steps, including the formation of the oxazinan ring and the subsequent attachment of the benzyl and 2,5-difluorobenzenesulfonyl groups. Recent advancements in synthetic methodologies have enabled chemists to produce this compound with high purity and yield, making it more accessible for further research and development.

In terms of its biological activity, N'-benzyl-N-{3-(2,5-difluorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide has shown promising results in various preclinical studies. Research has indicated that this compound exhibits potent anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease. Additionally, preliminary studies have suggested that it may have neuroprotective effects, which could be beneficial in the management of neurodegenerative disorders like Alzheimer's disease.

The mechanism of action of N'-benzyl-N-{3-(2,5-difluorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide is not yet fully understood, but it is believed to involve multiple pathways. One proposed mechanism is its ability to modulate the activity of specific enzymes involved in inflammatory responses. For instance, it has been shown to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This inhibition can help reduce inflammation and prevent tissue damage.

Another area of interest is the potential role of N'-benzyl-N-{3-(2,5-difluorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide in cancer therapy. Recent studies have indicated that this compound may have anti-cancer properties by inducing apoptosis in cancer cells. Specifically, it has been shown to inhibit the proliferation of certain types of cancer cells and enhance the effectiveness of existing chemotherapy drugs. This dual action makes it a valuable candidate for combination therapy approaches in oncology.

The pharmacokinetic properties of N'-benzyl-N-{3-(2,5-difluorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide are also an important consideration for its therapeutic potential. Preclinical studies have demonstrated that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. These properties suggest that it could be administered orally or intravenously with minimal side effects.

Despite its promising therapeutic potential, further research is needed to fully elucidate the safety and efficacy of N'-benzyl-N-{3-(2,5-difluorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide. Clinical trials are currently underway to evaluate its effectiveness in treating various diseases. These trials will provide valuable insights into its pharmacological profile and help determine its optimal dosing regimens.

In conclusion, N'-benzyl-N-{3-(2,5-difluorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide (CAS No. 869071-81-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a promising candidate for the development of new therapeutic agents. As research continues to advance our understanding of this compound, it is likely to play an increasingly important role in the treatment of various diseases.